Cas no 91667-85-5 (Cholan-24-oic acid, 1-hydroxy-3-oxo-, methyl ester, (1a,5b)-)

91667-85-5 structure
Product name:Cholan-24-oic acid, 1-hydroxy-3-oxo-, methyl ester, (1a,5b)-
CAS No:91667-85-5
MF:C25H40O4
MW:404.582708358765
CID:4315678
Cholan-24-oic acid, 1-hydroxy-3-oxo-, methyl ester, (1a,5b)- Chemical and Physical Properties
Names and Identifiers
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- Cholan-24-oic acid, 1-hydroxy-3-oxo-, methyl ester, (1a,5b)-
- Cholan-24-oic acid, 1-hydroxy-3-oxo-, methyl ester, (1α,5β)- (9CI)
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- Inchi: 1S/C25H40O4/c1-15(5-10-23(28)29-4)19-8-9-20-18-7-6-16-13-17(26)14-22(27)25(16,3)21(18)11-12-24(19,20)2/h15-16,18-22,27H,5-14H2,1-4H3/t15-,16-,18+,19-,20+,21+,22+,24-,25+/m1/s1
- InChI Key: OSANKHBYCCAMHV-QMNQVOLASA-N
- SMILES: C1(=O)C[C@]2([H])[C@](C)([C@@H](O)C1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@](CC1)(C)[C@@H]([C@H](C)CCC(OC)=O)CC3)CC2
Experimental Properties
- Density: 1.085±0.06 g/cm3(Predicted)
- Boiling Point: 505.7±25.0 °C(Predicted)
- pka: 14.13±0.70(Predicted)
Cholan-24-oic acid, 1-hydroxy-3-oxo-, methyl ester, (1a,5b)- Related Literature
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Vlasta Bonačić-Koutecký,Thorsten M. Bernhardt Phys. Chem. Chem. Phys., 2012,14, 9252-9254
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Zhanfeng Ju,Daqiang Yuan CrystEngComm, 2013,15, 9513-9520
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Zesheng An,Qian Qiu,Guangyao Liu Chem. Commun., 2011,47, 12424-12440
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